Cas no 2548983-48-6 (4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine)

• Product Name: 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine
• CAS No: 2548983-48-6
• MF: C₁₆H₁₈F₂N₄
• MW: 304.337729930878
• CID: 5310375
• PubChem ID: 154883549
• Update Time: 2025-06-15

4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• F6619-6488
• AKOS040710052
• 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine
• 2548983-48-6
• 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine

• Inchi： 1S/C16H18F2N4/c1-12-8-16(20-11-19-12)22-6-4-21(5-7-22)10-13-2-3-14(17)9-15(13)18/h2-3,8-9,11H,4-7,10H2,1H3
• InChI Key： ITWBYPWBTZCZEF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN1CCN(C2C=C(C)N=CN=2)CC1)F

Computed Properties

• Exact Mass: 304.14995292g/mol
• Monoisotopic Mass: 304.14995292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine

Introduction to 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine (CAS No. 2548983-48-6)

4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine (CAS No. 2548983-48-6) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine incorporates a piperazine moiety and a pyrimidine ring, both of which are well-documented for their pharmacological relevance. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring enhances its metabolic stability and binding affinity to biological targets. This structural feature makes it an attractive candidate for further investigation in drug discovery programs.

In recent years, there has been a surge in research focusing on the development of novel psychoactive agents, particularly those targeting central nervous system (CNS) receptors. The piperazine moiety in this compound is known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are pivotal in modulating mood, cognition, and motor function. The combination of these pharmacophoric elements suggests potential applications in treating neurological and psychiatric disorders.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. The incorporation of fluorine atoms into the phenyl ring of 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine not only enhances its pharmacokinetic profile but also modulates its interactions with biological targets. This has led to increased interest in exploring its potential as a lead compound for the development of novel therapeutics.

The pyrimidine ring is another critical component of this compound that contributes to its biological activity. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively studied for their role in various biological processes. In particular, substituted pyrimidines have shown promise in the treatment of infectious diseases, cancer, and inflammatory conditions. The methyl group at the 6-position of the pyrimidine ring further influences the electronic properties of the molecule, potentially affecting its binding affinity and selectivity.

One of the most compelling aspects of 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine is its versatility in drug design. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications to the piperazine ring have been shown to alter receptor binding profiles, leading to compounds with improved efficacy and reduced side effects. Similarly, variations in the pyrimidine core have been explored to optimize metabolic stability and bioavailability.

The growing body of evidence supporting the therapeutic potential of this compound has prompted several academic institutions and pharmaceutical companies to initiate preclinical studies. These studies aim to evaluate its safety profile, pharmacokinetic behavior, and clinical efficacy in various disease models. Preliminary results from these investigations are promising, indicating that 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine may serve as a valuable scaffold for developing novel treatments for neurological disorders.

In conclusion, 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-6-methylpyrimidine (CAS No. 2548983-48-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a piperazine moiety and a fluorinated phenyl ring makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the discovery and development of novel therapeutics for various diseases.